Cas no 486-79-3 (Dipyrocetyl)

• Product Name: Dipyrocetyl
• CAS No: 486-79-3
• MF: C₁₁H₁₀O₆
• MW: 238.193503856659
• MDL: MFCD00867838
• CID: 331341
• PubChem ID: 68093
• Update Time: 2025-04-19

Dipyrocetyl Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,3-bis(acetyloxy)-
• 2,3-diacetyloxybenzoic acid
• 2,3-Bis(acetyloxy)benzoic acid
• 2,3-Diacetoxybenzoic acid
• 2,3-Dihydroxybenzoic acid diacetate
• Dipirocetilo
• Dipirocetilo [INN-Spanish]
• Dipyrocetyl
• Dipyrocetyl [INN:DCF]
• Dipyrocetylum
• Dipyrocetylum [INN-Latin]
• Movirene
• o-Pyrocatechuic acid, diacetate (6CI,8CI)
• Pyrocat
• Tosiben
• U.C.B. 5080
• UCB 5080
• UNII-EF5UVE254C
• SR-01000872730-1
• SCHEMBL26164
• DIPYROCETYL [MI]
• KBio2_007369
• o-Pyrocatechuic acid, diacetate
• BRD-K47608922-001-02-1
• NCGC00095316-01
• Benzoic acid, 2,3-bis(acetyloxy)-
• SR-01000872730
• DIPYROCETYL [INN]
• EF5UVE254C
• AB00052432_02
• NSC 758212
• BSPBio_003488
• CCG-39955
• CHEBI:107635
• DTXCID7025976
• KBio1_001877
• Pharmakon1600-01503032
• EINECS 207-641-7
• Spectrum5_001049
• Tox21_111504
• AKOS022660241
• DIPYROCETYL [WHO-DD]
• Spectrum2_000417
• NS00031815
• SpecPlus_000837
• Q5280140
• DivK1c_006933
• 2,3-Diacetoxybenzoicacid
• KBio2_004801
• Spectrum_001753
• CS-4788
• BS-48970
• CAS-486-79-3
• KBioGR_000855
• Dipyrocetyl (INN)
• CHEMBL1451173
• DB13839
• 486-79-3
• Spectrum3_001754
• KBio3_002708
• NSC758212
• SPBio_000374
• KBio2_002233
• NCGC00095316-02
• KBioSS_002233
• D81884
• Spectrum4_000218
• NSC-758212
• NYIZXMGNIUSNKL-UHFFFAOYSA-N
• HY-B1179
• DIACETYLSALICYLIC ACID
• D07290
• DTXSID9045976
• N02BA09
• 2,3-DABA
• BRD-K47608922-001-04-7
• Dipyrocetylum (INN-Latin)
• Dipirocetilo (INN-Spanish)

• MDL： MFCD00867838
• Inchi： 1S/C11H10O6/c1-6(12)16-9-5-3-4-8(11(14)15)10(9)17-7(2)13/h3-5H,1-2H3,(H,14,15)
• InChI Key： NYIZXMGNIUSNKL-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C(=CC=CC=1C(=O)O)OC(C)=O

Computed Properties

• Exact Mass: 238.0477
• Monoisotopic Mass: 238.047738
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 89.9

Experimental Properties

• Color/Form: Solid powder, power
• Density: 1.344
• Melting Point: 148-150° (Rietz); mp 146-170° (Simokoriyama)
• Boiling Point: 400°Cat760mmHg
• Flash Point: 156.7°C
• Refractive Index: 1.543
• PSA: 89.9
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Dipyrocetyl Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives